Cas no 2171940-51-3 (3-{N-benzyl-1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid)

• Product Name: 3-{N-benzyl-1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• CAS No: 2171940-51-3
• MF: C₃₂H₂₇BrN₂O₅
• MW: 599.471187829971
• CID: 6249586
• PubChem ID: 165958666
• Update Time: 2025-05-20

3-{N-benzyl-1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-benzyl-1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• 3-{N-benzyl-1-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid
• EN300-1530712
• 2171940-51-3

• Inchi： 1S/C32H27BrN2O5/c33-22-14-15-27(31(38)35(17-16-30(36)37)19-21-8-2-1-3-9-21)29(18-22)34-32(39)40-20-28-25-12-6-4-10-23(25)24-11-5-7-13-26(24)28/h1-15,18,28H,16-17,19-20H2,(H,34,39)(H,36,37)
• InChI Key： PMLBEMZDBAXJQK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N(CCC(=O)O)CC2C=CC=CC=2)=O)C(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 598.11033g/mol
• Monoisotopic Mass: 598.11033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-benzyl-1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid

Introduction to 3-{N-benzyl-1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic Acid (CAS No. 2171940-51-3)

3-{N-benzyl-1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid, identified by its CAS number 2171940-51-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural architecture, which includes multiple functional groups that contribute to its unique chemical and biological properties.

The molecular structure of 3-{N-benzyl-1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid incorporates several key features that make it a promising candidate for further investigation. The presence of a benzyl group at the N-position, a brominated phenyl ring, and an amino group further substituted with a fluorenylmethoxycarbonyl moiety contributes to its potential pharmacological activity. These structural elements not only influence its solubility and stability but also play a crucial role in its interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The N-benzyl and fluorenylmethoxycarbonyl substituents in this compound are particularly noteworthy, as they have been shown to enhance binding affinity and selectivity when interacting with proteins and enzymes. This makes 3-{N-benzyl-1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid a valuable scaffold for designing drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer.

The brominated phenyl ring is another critical feature of this compound, which can influence its metabolic stability and distribution within the body. Bromine atoms are often incorporated into drug molecules to improve their pharmacokinetic properties, and the presence of this element in the structure suggests that 3-{N-benzyl-1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the compound reaches its intended target site in sufficient concentrations to elicit a therapeutic effect.

Recent studies have begun to explore the potential applications of this compound in preclinical models. The combination of structural features such as the N-benzyl, brominated phenyl, and fluorenylmethoxycarbonyl groups suggests that it may have multiple modes of action. For instance, it could interact with both enzymatic and non-enzymatic targets, making it a versatile tool for investigating complex biological pathways. Additionally, the presence of polar functional groups enhances its solubility in aqueous environments, which is crucial for formulating effective drug candidates.

The field of medicinal chemistry has seen significant advancements in the design of molecules with enhanced bioavailability and target specificity. The structural motifs present in 3-{N-benzyl-1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid align well with current trends toward the development of next-generation therapeutics. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential activity of this compound against various biological targets.

In conclusion, 3-{N-benzyl-1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid (CAS No. 2171940-51-3) represents a promising lead compound for further pharmaceutical development. Its complex structure, characterized by multiple functional groups, positions it as a valuable candidate for investigating new therapeutic strategies across multiple disease areas. As research continues to uncover the full potential of this molecule, it is likely to play an important role in the discovery and development of novel treatments for human diseases.